Cas no 6029-82-9 ((1R,7aR)-7-(hydroxymethyl)-2,3,5,7a-tetrahydro-1H-pyrrolizin-1-yl (2Z)-2-methylbut-2-enoate)

• Product Name: (1R,7aR)-7-(hydroxymethyl)-2,3,5,7a-tetrahydro-1H-pyrrolizin-1-yl (2Z)-2-methylbut-2-enoate
• CAS No: 6029-82-9
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 1619291
• PubChem ID: 6440943
• Update Time: 2025-04-21

(1R,7aR)-7-(hydroxymethyl)-2,3,5,7a-tetrahydro-1H-pyrrolizin-1-yl (2Z)-2-methylbut-2-enoate Chemical and Physical Properties

Names and Identifiers

• (1R,7aR)-7-(hydroxymethyl)-2,3,5,7a-tetrahydro-1H-pyrrolizin-1-yl (2Z)-2-methylbut-2-enoate
• (1R,7aR)-7-(Hydroxymethyl)-2,3,5,7a-tetrahydro-1H-pyrrolizin-1-yl (2Z)-2-methyl-2-butenoate
• 2-butenoic acid, 2-methyl-, (1R,7aR)-2,3,5,7a-tetrahydro-7-(hydroxymethyl)-1H-pyrrolizin-1-yl ester, (2Z)-
• 7-Angeloylretronecine
• RETRONECINE, 1-ANGELATE
• DTXSID70209043
• CCRIS 4337
• 6029-82-9
• AKOS040761240
• FS-6722
• 2-BUTENOIC ACID, 2-METHYL-, 2,3,5,7A-TETRAHYDRO-7-(HYDROXYMETHYL)-1H-PYRROLIZIN-1-YL ESTER, (1R-(1.ALPHA.(Z),7A.BETA.))-
• 7-Angelylretronecine
• UNII-9B793GX6WI
• (+)-(7R,8R)-1-HYDROXYMETHYL-5,6,7,8-TETRAHYDRO-3H-PYRROLIZINYL (Z)-2-METHYLBUT-2-ENOATE; 7-ANGELOYLRETRONECINE
• 9B793GX6WI
• [(1R,8R)-7-(hydroxymethyl)-2,3,5,8-tetrahydro-1H-pyrrolizin-1-yl] (Z)-2-methylbut-2-enoate
• O-7-ANGELYLRETRONECINE
• RETRONECINE, 7-(2-METHYLCROTONATE), (Z)-
• Q27272305
• 7-Tigloylheliotridine
• Retronecine 7-(2-methylcrotonate)
• 7-Angeloylheliotridine
• Rivularine
• O-7-Angelylheliotridine
• O7-angelylheliotridine
• 7-Tigloylretronecine
• 7-O-Angeloylheliotridine

• Inchi： 1S/C13H19NO3/c1-3-9(2)13(16)17-11-5-7-14-6-4-10(8-15)12(11)14/h3-4,11-12,15H,5-8H2,1-2H3/b9-3-/t11-,12-/m1/s1
• InChI Key： TYGYPIIOOQNWBU-BTRLNGJCSA-N
• SMILES： O(C(/C(=C\C)/C)=O)[C@@H]1CCN2CC=C(CO)[C@@H]21

Computed Properties

• Exact Mass: 237.13657
• Monoisotopic Mass: 237.136493
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 0.5

Experimental Properties

• Color/Form: Powder
• Density: 1.18
• Boiling Point: 343°C at 760 mmHg
• Flash Point: 161.2°C
• Refractive Index: 1.558
• PSA: 49.77

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